![molecular formula C5H3Br2FN2 B2765094 4-Bromo-6-(bromomethyl)-5-fluoropyrimidine CAS No. 2193061-41-3](/img/structure/B2765094.png)
4-Bromo-6-(bromomethyl)-5-fluoropyrimidine
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Overview
Description
“4-Bromo-6-(bromomethyl)-5-fluoropyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Molecular Structure Analysis
The molecular structure of “4-Bromo-6-(bromomethyl)-5-fluoropyrimidine” would consist of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The ring would have a bromine atom attached at the 4th position, a fluorine atom at the 5th position, and a bromomethyl group (-CH2Br) at the 6th position .Chemical Reactions Analysis
As a brominated and fluorinated pyrimidine, this compound could potentially participate in various chemical reactions. The bromine atoms make it a good candidate for further substitution reactions, while the pyrimidine ring could potentially participate in reactions typical for aromatic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. As a brominated and fluorinated pyrimidine, this compound is likely to be relatively stable. It’s likely to have significant polar character due to the electronegative bromine and fluorine atoms .Scientific Research Applications
Cascade Cyclization for 4-Bromo Quinolines Synthesis
Background: Quinolines are versatile frameworks found in pharmaceuticals, pesticides, bioactive molecules, and natural products. Developing efficient strategies for constructing functionalized quinolines is crucial for synthetic chemists .
Application::Anticancer Properties
Background: Exploring novel compounds with anticancer potential is essential for drug discovery.
Application::- Viability Inhibition of Cancer Cells:
Organic Synthesis and Catalysis
Background: Functionalized quinolines play a crucial role as ligands in synthetic and catalysis chemistry.
Application::- Flow Synthesis of Dibromides and Bromohydrins:
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-bromo-6-(bromomethyl)-5-fluoropyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Br2FN2/c6-1-3-4(8)5(7)10-2-9-3/h2H,1H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBZLJSGSURLWNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(C(=N1)Br)F)CBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Br2FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.90 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6-(bromomethyl)-5-fluoropyrimidine |
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